Cas no 724735-16-4 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide
• CAS No: 724735-16-4
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 3094433
• PubChem ID: 1122522
• Update Time: 2025-06-14

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide
• AKOS001048050
• Z26402588
• STK129401
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-phenylsulfanylacetamide
• 724735-16-4
• N-(6-methylbenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide
• ZINC00860394
• F2537-1089

• Inchi： 1S/C16H14N2OS2/c1-11-7-8-13-14(9-11)21-16(17-13)18-15(19)10-20-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,18,19)
• InChI Key： OAGLESKYJOCFLZ-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2C=CC=CC=2)=O)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 314.05475542Da
• Monoisotopic Mass: 314.05475542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide

Comprehensive Overview of N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide (CAS No. 724735-16-4)

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide, with the CAS number 724735-16-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methyl and phenylsulfanyl groups in its structure enhances its potential applications in drug discovery and material science.

Researchers have shown increasing interest in benzothiazole derivatives due to their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide is no exception, with studies suggesting its utility in targeting specific enzymatic pathways. Its unique molecular architecture makes it a promising candidate for further investigation in medicinal chemistry and biotechnology.

One of the key features of this compound is its sulfur-containing functional group, which contributes to its reactivity and binding affinity. The phenylsulfanyl moiety is particularly noteworthy, as it can influence the compound's solubility and pharmacokinetic properties. These characteristics are critical for researchers exploring drug delivery systems and bioavailability enhancement.

In recent years, the demand for small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide aligns with this trend, as its structural motifs are often associated with targeted therapy applications. Scientists are particularly interested in its potential role in modulating oxidative stress and cellular signaling pathways.

The synthesis of CAS 724735-16-4 involves multi-step organic reactions, including amide coupling and thioether formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's stability under various pH and temperature conditions makes it suitable for in vitro and in vivo studies, further expanding its research applications.

From an industrial perspective, N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide is also explored for its potential in material science. Its conjugated system and electron-rich groups make it a candidate for organic semiconductors and photovoltaic materials. This dual applicability in both life sciences and advanced materials underscores its versatility.

As the scientific community continues to investigate benzothiazole-based compounds, questions about their structure-activity relationships (SAR) and toxicity profiles remain prominent. Researchers are actively publishing findings on the metabolic pathways and biodegradation of such molecules, ensuring their safe and effective use in various applications.

In conclusion, N-(6-methyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide (CAS No. 724735-16-4) represents a compelling area of study at the intersection of organic chemistry, pharmacology, and materials engineering. Its multifaceted properties and broad applicability make it a valuable subject for ongoing and future research endeavors.